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Compound of Interest

Compound Name: Apigenin-4'-glucoside

Cat. No.: B15055764 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apigenin, a naturally occurring flavone, and its glycosidic derivatives are of significant interest

in the pharmaceutical and nutraceutical industries due to their potential therapeutic properties,

including antioxidant, anti-inflammatory, and anticancer effects. Apigenin-4'-glucoside is one

such derivative where a glucose molecule is attached at the 4'-position of the apigenin

backbone. Accurate and sensitive quantification of Apigenin-4'-glucoside in various biological

matrices is crucial for pharmacokinetic studies, metabolism research, and quality control of

herbal products. This application note presents a detailed protocol for the analysis of Apigenin-
4'-glucoside using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a

highly selective and sensitive analytical technique.[1][2][3]

Experimental Protocols
1. Sample Preparation

The choice of sample preparation method depends on the matrix. Below are protocols for

plasma/serum and plant extracts.

a) Plasma/Serum Samples (Protein Precipitation)

This method is suitable for the extraction of Apigenin-4'-glucoside from biological fluids.
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To 100 µL of plasma or serum, add 400 µL of ice-cold acetonitrile (containing an appropriate

internal standard, if available).

Vortex the mixture for 1 minute to precipitate proteins.

Centrifuge at 12,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile

with 0.1% formic acid).

Vortex for 30 seconds and centrifuge at 12,000 x g for 5 minutes.

Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.[2]

b) Plant Extracts (Solid Phase Extraction - SPE)

This protocol is designed to clean up and concentrate Apigenin-4'-glucoside from complex

plant matrices.

Homogenize 1 g of the dried plant material into a fine powder.

Extract with 10 mL of 80% methanol in an ultrasonic bath for 30 minutes.

Centrifuge the extract at 4,000 x g for 15 minutes and collect the supernatant.

Repeat the extraction process twice more and combine the supernatants.

Evaporate the solvent under reduced pressure.

Reconstitute the residue in 5 mL of water.

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

Load the reconstituted extract onto the SPE cartridge.

Wash the cartridge with 5 mL of water to remove polar impurities.
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Elute the flavonoids with 5 mL of methanol.

Evaporate the eluate to dryness and reconstitute in 1 mL of the initial mobile phase for LC-

MS/MS analysis.

2. LC-MS/MS Method

The following are typical starting conditions for the LC-MS/MS analysis of Apigenin-4'-
glucoside. Method optimization is recommended for specific instrumentation and applications.

a) Liquid Chromatography Conditions

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temp. 40°C

Gradient
0-1 min: 20% B, 1-8 min: 20-80% B, 8-9 min:

80% B, 9-10 min: 80-20% B, 10-12 min: 20% B

b) Mass Spectrometry Conditions
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Negative

Precursor Ion (Q1) m/z 431.1

Product Ion (Q3) m/z 269.0

Collision Energy Optimization required (typically 15-25 eV)

Dwell Time 100 ms

Ion Source Temp. 500°C

Nebulizer Gas Nitrogen

Curtain Gas Nitrogen

Note: The precursor ion corresponds to the deprotonated molecule [M-H]⁻ of Apigenin-4'-
glucoside (C₂₁H₂₀O₁₀, Monoisotopic Mass: 432.1056 g/mol ). The product ion corresponds to

the apigenin aglycone fragment after the loss of the glucose moiety.[4]

Data Presentation
The following tables represent expected quantitative data for a validated LC-MS/MS method for

Apigenin-4'-glucoside. These values are illustrative and should be determined experimentally.

Table 1: Linearity and Sensitivity

Analyte
Linear Range
(ng/mL)

R² LOD (ng/mL) LOQ (ng/mL)

Apigenin-4'-

glucoside
1 - 500 > 0.995 0.3 1.0

Table 2: Accuracy and Precision
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Spiked Conc.
(ng/mL)

Measured Conc.
(Mean ± SD, n=5)

Accuracy (%) Precision (RSD, %)

5 4.9 ± 0.3 98.0 6.1

50 51.2 ± 2.5 102.4 4.9

250 245.5 ± 10.1 98.2 4.1

Table 3: Recovery

Matrix Spiked Conc. (ng/mL) Recovery (%)

Plasma 10 91.5

Plant Extract 50 88.2

Mandatory Visualization
Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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